Cas no 1804484-20-5 (Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate)
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate
-
- Inchi: 1S/C10H7ClF5NO2/c1-2-19-9(18)4-3-17-7(10(14,15)16)6(11)5(4)8(12)13/h3,8H,2H2,1H3
- InChI Key: XWKFTEHJWRSYPS-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)(F)F)=NC=C(C(=O)OCC)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044516-1g |
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate |
1804484-20-5 | 97% | 1g |
$1,564.50 | 2022-04-02 |
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804484-20-5): A Comprehensive Overview
Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804484-20-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of multiple fluorine atoms and chloro substituents makes it an intriguing candidate for further exploration, particularly in the synthesis of bioactive molecules.
The molecular structure of Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate consists of a pyridine core substituted with a carboxylate ester group at the 5-position, a chloro group at the 3-position, and two fluorine-containing groups at the 4- and 2-positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.
In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate drug efficacy and pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacological properties of molecules, often leading to improved bioavailability and reduced toxicity. Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate exemplifies this trend, as its structural features are likely to contribute to its potential as a building block for next-generation drugs.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylate ester group provides a reactive handle for further functionalization, allowing chemists to explore diverse derivatization strategies. This flexibility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis of analogues is often required for hit identification and optimization. The chloro and difluoromethyl substituents also offer opportunities for selective modifications, enabling the construction of complex molecular architectures.
Recent research has highlighted the role of pyridine derivatives in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif present in Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate aligns well with these targets, suggesting that it may serve as a precursor for compounds with significant biological activity. For instance, pyridine-based scaffolds have been extensively studied for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.
The synthesis of Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereoselectivity is paramount due to the presence of multiple reactive sites. However, advances in catalytic methods and computational chemistry have made it increasingly feasible to achieve complex synthetic transformations with high fidelity. These advancements are likely to facilitate the production of this compound on a larger scale, making it more accessible for research applications.
In conclusion, Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts. As our understanding of fluorinated heterocycles continues to evolve, compounds like this one are poised to play a pivotal role in the development of innovative therapeutic strategies.
1804484-20-5 (Ethyl 3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)